Cas no 1233244-78-4 (3-Hydroxyquinoline-6-carboxylic acid)

• Product Name: 3-Hydroxyquinoline-6-carboxylic acid
• CAS No: 1233244-78-4
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• MDL: MFCD18417128
• CID: 2156950
• PubChem ID: 90816850
• Update Time: 2025-05-19

3-Hydroxyquinoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxyquinoline-6-carboxylic acid
• 6-Quinolinecarboxylic acid, 3-hydroxy-
• AK174495
• 3-Hydroxy-6-quinolinecarboxylic acid
• FCH1144229
• 1233244-78-4
• AS-32830
• AKOS025396506
• 3-hydroxyquinoline-6-carboxylicacid
• MFCD18417128
• SCHEMBL21819406
• DB-228657
• SB67687

• MDL： MFCD18417128
• Inchi： 1S/C10H7NO3/c12-8-4-7-3-6(10(13)14)1-2-9(7)11-5-8/h1-5,12H,(H,13,14)
• InChI Key： YIJCKQVORNAAOU-UHFFFAOYSA-N
• SMILES： OC1=CN=C2C=CC(C(=O)O)=CC2=C1

Computed Properties

• Exact Mass: 189.042593085g/mol
• Monoisotopic Mass: 189.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.4

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 426.7±30.0 °C at 760 mmHg
• Flash Point: 211.9±24.6 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-Hydroxyquinoline-6-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 3-Hydroxyquinoline-6-carboxylic acid

Research Briefing on 3-Hydroxyquinoline-6-carboxylic acid (CAS: 1233244-78-4): Recent Advances and Applications

3-Hydroxyquinoline-6-carboxylic acid (CAS: 1233244-78-4) is a quinoline derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory therapies. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

A study published in the Journal of Medicinal Chemistry (2023) investigated the role of 3-Hydroxyquinoline-6-carboxylic acid as a building block for the synthesis of small-molecule inhibitors targeting bacterial DNA gyrase. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against a range of Gram-positive and Gram-negative pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The study also highlighted the compound's favorable pharmacokinetic properties, such as good oral bioavailability and low cytotoxicity, making it a promising candidate for further development as an antibacterial agent.

In the context of anticancer research, a recent preprint on bioRxiv (2024) reported the discovery of novel 3-Hydroxyquinoline-6-carboxylic acid-based compounds that selectively target the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in various cancers. The lead compound from this series showed significant tumor growth inhibition in xenograft models of breast and lung cancer, with minimal off-target effects. The study also employed molecular docking simulations to elucidate the binding interactions between the compound and its target proteins, providing valuable insights for structure-activity relationship optimization.

Another notable development comes from the field of neurodegenerative diseases, where researchers have explored the neuroprotective effects of 3-Hydroxyquinoline-6-carboxylic acid derivatives. A 2023 study in ACS Chemical Neuroscience demonstrated that certain structural modifications of this scaffold resulted in compounds with potent antioxidant and anti-inflammatory properties, capable of crossing the blood-brain barrier and reducing oxidative stress in cellular models of Alzheimer's disease. These findings open new avenues for the development of multifunctional agents targeting the complex pathophysiology of neurodegenerative disorders.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and sustainable methods for producing 3-Hydroxyquinoline-6-carboxylic acid and its derivatives. A Green Chemistry (2023) publication described a novel biocatalytic approach using engineered enzymes that significantly improved the yield and reduced the environmental impact of the synthesis process. This methodological innovation addresses the growing demand for greener pharmaceutical manufacturing practices while maintaining high purity standards for research and clinical applications.

Looking ahead, the diverse biological activities and synthetic versatility of 3-Hydroxyquinoline-6-carboxylic acid position it as a valuable scaffold for future drug discovery efforts. Ongoing research is exploring its potential in combination therapies, prodrug development, and targeted drug delivery systems. However, challenges remain in optimizing the pharmacokinetic profile and selectivity of derivatives, as well as in scaling up production for clinical trials. Continued interdisciplinary collaboration between chemists, biologists, and pharmacologists will be crucial to fully realize the therapeutic potential of this promising compound.